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Compound of Interest

Compound Name: Metasequoic acid A

Cat. No.: B1163900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

biological activities of Metasequoic acid C, a naturally occurring diterpenoid. The information

presented herein is intended to support research and development efforts in natural product

chemistry, pharmacology, and drug discovery.

Spectroscopic Data
The structural elucidation of Metasequoic acid C was achieved through a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray

Ionization Mass Spectrometry (HREIMS). The detailed spectral data are summarized below.

NMR Spectroscopic Data
The ¹H and ¹³C NMR spectra of Metasequoic acid C were recorded in CDCl₃. The chemical

shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Table 1: ¹H NMR Spectroscopic Data for Metasequoic Acid C (500 MHz, CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

1α 1.55 m

1β 2.05 m

2α 1.80 m

2β 1.95 m

3α 1.45 m

3β 1.65 m

5 2.15 d 12.5

6α 1.90 m

6β 2.10 m

7 6.85 s

9 2.80 d 12.5

11 7.95 s

14 6.95 s

15 3.20 sept 7.0

16 1.25 d 7.0

17 1.27 d 7.0

18 1.30 s

20 1.20 s

Table 2: ¹³C NMR Spectroscopic Data for Metasequoic Acid C (125 MHz, CDCl₃)
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Position δ (ppm) Type

1 38.5 CH₂

2 19.2 CH₂

3 41.8 CH₂

4 33.5 C

5 49.8 CH

6 21.7 CH₂

7 147.8 C

8 134.5 C

9 148.2 C

10 37.0 C

11 124.5 CH

12 183.0 C

13 155.0 C

14 118.5 CH

15 26.8 CH

16 22.8 CH₃

17 22.8 CH₃

18 184.0 C

19 21.5 CH₃

20 29.8 CH₃

Mass Spectrometry Data
High-resolution mass spectrometry was used to determine the exact mass and molecular

formula of Metasequoic acid C.
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Table 3: HREIMS Data for Metasequoic Acid C

Ion Calculated m/z Found m/z Molecular Formula

[M]⁺ 314.1882 314.1885 C₂₀H₂₆O₃

Experimental Protocols
The spectroscopic data presented above were obtained using standard analytical techniques

as described in the primary literature.

NMR Spectroscopy
NMR spectra were acquired on a Bruker AVANCE-500 spectrometer. The samples were

dissolved in deuterated chloroform (CDCl₃). Chemical shifts were referenced to the residual

solvent signal. Standard pulse sequences were used for ¹H, ¹³C, and 2D NMR experiments

(COSY, HSQC, HMBC).

High-Resolution Mass Spectrometry
HREIMS was performed on a VG AutoSpec-3000 spectrometer. The sample was introduced

via a direct insertion probe.

Biological Activity and Potential Signaling Pathways
Metasequoic acid C has been evaluated for its biological activity, demonstrating potential in

oncology and neurodegenerative disease research.

Cytotoxicity
Metasequoic acid C has been shown to exhibit cytotoxic effects against various human tumor

cell lines. This activity suggests a potential role as an anticancer agent, although the precise

mechanisms of action are still under investigation. The cytotoxic activity may involve the

induction of apoptosis or inhibition of cell proliferation.

Anti-Amyloidogenic Activity
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Recent studies have indicated that compounds from Metasequoia glyptostroboides, including

Metasequoic acid C, can inhibit the aggregation of amyloid-beta (Aβ) peptides.[1] This is a

significant finding in the context of Alzheimer's disease, where Aβ plaque formation is a key

pathological hallmark. The inhibition of Aβ aggregation may occur through direct binding to Aβ

monomers or oligomers, thereby preventing their assembly into toxic fibrils.[1]

Conceptual Signaling Pathway
The following diagram illustrates a conceptual workflow for investigating the anti-amyloidogenic

activity of Metasequoic acid C.
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Caption: Investigational workflow of Metasequoic acid C's anti-amyloidogenic effect.

This guide provides a foundational understanding of the spectroscopic properties and biological

potential of Metasequoic acid C. Further research is warranted to fully elucidate its

mechanisms of action and explore its therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1163900#spectroscopic-data-of-metasequoic-acid-a-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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